Cas no 1261170-79-9 (M-COUMARIC ACID-[13C3])

M-COUMARIC ACID-[13C3] is a stable isotope-labeled analog of m-coumaric acid, where three carbon atoms are replaced with ¹³C isotopes. This compound is particularly valuable in metabolic and pharmacokinetic studies, enabling precise tracking and quantification using mass spectrometry or NMR techniques. The incorporation of ¹³C enhances detection sensitivity and accuracy, making it an essential tool for research in plant biochemistry, microbial metabolism, and drug development. Its high isotopic purity and chemical stability ensure reliable performance in tracer experiments. M-COUMARIC ACID-[13C3] is synthesized under controlled conditions to meet stringent quality standards for research applications.
M-COUMARIC ACID-[13C3] structure
M-COUMARIC ACID-[13C3] structure
Product Name:M-COUMARIC ACID-[13C3]
CAS No:1261170-79-9
MF:C9H8O3
MW:167.135987281799
CID:1003379
Update Time:2025-06-13

M-COUMARIC ACID-[13C3] Chemical and Physical Properties

Names and Identifiers

    • M-COUMARIC ACID-[13C3]
    • m-Coumaric acid-1,2,3-13C?
    • Inchi: 1S/C9H8O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6,10H,(H,11,12)/b5-4+/i4+1,5+1,9+1
    • InChI Key: KKSDGJDHHZEWEP-HYKTYXKDSA-N
    • SMILES: [13C](O)(=O)/[13CH]=[13CH]/C1=CC=CC(O)=C1

Experimental Properties

  • Melting Point: 193-195 °C (lit.)

M-COUMARIC ACID-[13C3] Security Information

  • Storage Condition:-20°C

M-COUMARIC ACID-[13C3] Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
722839-1MG
M-COUMARIC ACID-[13C3]
1261170-79-9 99%
1mg
¥8970.19 2023-11-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
722839-5MG
M-COUMARIC ACID-[13C3]
1261170-79-9 99 atom %
5MG
36243.97 2021-05-19

Additional information on M-COUMARIC ACID-[13C3]

Comprehensive Analysis of M-COUMARIC ACID-[13C3] (CAS No. 1261170-79-9): Applications and Research Insights

M-COUMARIC ACID-[13C3] (CAS No. 1261170-79-9) is a stable isotope-labeled derivative of m-coumaric acid, a naturally occurring phenolic compound. This 13C-labeled variant has gained significant attention in pharmaceutical, nutraceutical, and metabolic research due to its unique isotopic properties. The incorporation of three carbon-13 atoms enables precise tracking in mass spectrometry and NMR spectroscopy, making it invaluable for tracer studies and quantitative analysis.

Recent studies highlight the growing demand for isotope-labeled compounds like M-COUMARIC ACID-[13C3] in metabolomics research. Researchers are particularly interested in its role in studying plant secondary metabolism and human gut microbiota interactions. The compound's ability to serve as a stable isotope internal standard has revolutionized LC-MS/MS methods, addressing common challenges in analytical method validation and matrix effect compensation.

The synthesis of M-COUMARIC ACID-[13C3] typically involves precursor-directed biosynthesis or chemical synthesis using 13C-enriched starting materials. Advanced purification techniques such as preparative HPLC ensure high isotopic purity (>99% 13C enrichment), which is critical for isotope dilution mass spectrometry applications. Current Good Manufacturing Practice (cGMP) compliant production facilities now offer this compound with certificates of analysis detailing isotopic distribution and chemical purity.

In the context of nutritional research, M-COUMARIC ACID-[13C3] has emerged as a powerful tool for investigating polyphenol bioavailability. Recent clinical trials utilize this tracer to quantify metabolic conversion of dietary phenolics into bioactive metabolites. This aligns with growing consumer interest in functional foods and personalized nutrition, where understanding nutrient metabolism at molecular levels becomes crucial.

The pharmaceutical industry employs M-COUMARIC ACID-[13C3] in drug metabolism studies, particularly for compounds containing the coumarin scaffold. Its use in ADME (Absorption, Distribution, Metabolism, Excretion) studies provides unprecedented insights into phase II metabolism pathways. This application gains importance as regulatory agencies emphasize detailed metabolite profiling in drug development.

From an analytical chemistry perspective, the compound serves as an ideal internal standard for quantifying m-coumaric acid in complex matrices like plant extracts, food products, and biological fluids. Method development using M-COUMARIC ACID-[13C3] significantly improves accuracy and precision compared to conventional external calibration methods, addressing common pain points in analytical method validation.

Emerging applications include its use in stable isotope probing techniques to study microbial degradation of phenolic compounds in environmental samples. This aligns with current interests in bioremediation and sustainable chemistry solutions. Additionally, the compound finds utility in fluxomics studies, helping researchers map metabolic networks in various biological systems.

Quality control of M-COUMARIC ACID-[13C3] involves rigorous testing for isotopic purity, chemical stability, and solubility in common analytical solvents. Storage recommendations typically suggest -20°C under argon atmosphere to maintain stability, with shelf-life studies confirming 24-month stability under proper conditions. These specifications make it reliable for long-term research projects and clinical studies.

The commercial availability of M-COUMARIC ACID-[13C3] from specialized isotope suppliers has expanded research possibilities. Current market trends show increasing demand from contract research organizations and academic institutions focusing on precision medicine and nutritional biochemistry. Custom synthesis options now allow researchers to obtain site-specific 13C labeling for specialized applications.

Future research directions may explore its potential in imaging mass spectrometry for spatial mapping of phenolic compounds in tissues, or as a tracer in plant-microbe interaction studies. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from basic research to applied sciences in food, pharmaceutical, and environmental sectors.

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